2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C16H13N3O3/c1-2-11-3-5-12(6-4-11)15-17-18-16(22-15)13-7-9-14(10-8-13)19(20)21/h3-10H,2H2,1H3
• InChI Key: FSCGHJPBJXEAPI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole is a heterocyclic compound that has gained significant attention in scientific research due to its unique structure and potential applications. It is a member of the oxadiazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole is complex and not fully understood. It is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators. It may also act by modulating the activity of ion channels in the nervous system, leading to its anticonvulsant effects.
Biochemical and Physiological Effects
2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole has been shown to have significant biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes, leading to its anti-inflammatory effects. It has also been shown to reduce pain perception, leading to its analgesic effects. In addition, it has been found to inhibit the growth of cancer cells, leading to its potential antitumor effects.

Advantages and Limitations for Lab Experiments

2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential applications. However, it also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole. One potential direction is the development of novel derivatives with enhanced biological activities. Another direction is the investigation of its potential applications as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity. Finally, there is a need for more in vivo studies to evaluate its potential therapeutic applications.
In conclusion, 2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole is a heterocyclic compound that has gained significant attention in scientific research due to its unique structure and potential applications. It has been found to exhibit significant anti-inflammatory, analgesic, anticonvulsant, and antitumor activities. Its mechanism of action is complex and not fully understood. It has several advantages for lab experiments, including its ease of synthesis and extensive study. However, it also has some limitations, including its low solubility in water and potential toxicity at high concentrations. There are several future directions for the study of 2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole, including the development of novel derivatives and investigation of its potential applications as a fluorescent probe.

Synthesis Methods

2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole can be synthesized through different methods, including the reaction of 4-nitrobenzohydrazide with ethyl 4-bromobenzoate, followed by cyclization with phosphoryl chloride. Another method involves the reaction of 4-ethylphenylhydrazine with 4-nitrobenzoyl chloride in the presence of sodium hydroxide, followed by cyclization with acetic anhydride. The yield of the reaction is typically around 60-70%.

Scientific Research Applications

2-(4-ethylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, analgesic, anticonvulsant, and antitumor activities. It has also shown potential as a fluorescent probe for the detection of metal ions in biological systems.